Cas no 1526564-53-3 (3-bromo-2-fluoro-5-nitrobenzoic acid)

• Product Name: 3-bromo-2-fluoro-5-nitrobenzoic acid
• CAS No: 1526564-53-3
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• CID: 4604159
• PubChem ID: 81430465
• Update Time: 2025-10-24

3-bromo-2-fluoro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-broMo-2-fluoro-5-nitrobenzoic acid
• Benzoic acid, 3-bromo-2-fluoro-5-nitro-
• SCHEMBL25287029
• DB-165418
• MFCD24107180
• CS-0135376
• EN300-178160
• BLC56453
• 1526564-53-3
• G41130
• AKOS020008340
• 3-bromo-2-fluoro-5-nitrobenzoicacid
• 3-bromo-2-fluoro-5-nitrobenzoic acid

• Inchi： 1S/C7H3BrFNO4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
• InChI Key： NJJWVKUETMQWGE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC(Br)=C1F

Computed Properties

• Exact Mass: 262.92295g/mol
• Monoisotopic Mass: 262.92295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-bromo-2-fluoro-5-nitrobenzoic acid

Introduction to 3-bromo-2-fluoro-5-nitrobenzoic acid (CAS No. 1526564-53-3)

3-bromo-2-fluoro-5-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1526564-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural configuration, incorporating bromine, fluorine, and nitro substituents, which endows it with distinct chemical properties and potential applications in drug discovery and synthesis.

The molecular structure of 3-bromo-2-fluoro-5-nitrobenzoic acid consists of a benzene ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a nitro group at the 5-position. This arrangement creates a highly reactive system that is susceptible to various chemical transformations, making it a valuable intermediate in organic synthesis. The presence of multiple electronegative substituents enhances its reactivity, enabling its use in constructing more complex molecular frameworks.

In recent years, 3-bromo-2-fluoro-5-nitrobenzoic acid has been explored as a key building block in the development of novel therapeutic agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds that interact with enzymes involved in inflammatory responses and metabolic disorders. The nitro group, in particular, serves as a versatile handle for further functionalization through reduction or diazotization reactions, allowing chemists to tailor the compound for specific pharmacological applications.

One of the most compelling aspects of 3-bromo-2-fluoro-5-nitrobenzoic acid is its role in medicinal chemistry research. Researchers have leveraged its scaffold to develop potential candidates for treating conditions such as cancer, neurodegenerative diseases, and infectious illnesses. The bromine and fluorine substituents contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the nitro group can be selectively modified to introduce other functional groups, enabling the creation of libraries of derivatives with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the significance of 3-bromo-2-fluoro-5-nitrobenzoic acid as a pharmacophore. Molecular modeling studies suggest that this compound can effectively modulate protein-protein interactions and enzyme kinetics, making it a promising candidate for structure-based drug design. By integrating experimental data with computational predictions, researchers can optimize the scaffold's properties to enhance binding affinity and reduce off-target effects. This interdisciplinary approach underscores the compound's potential as a cornerstone in next-generation drug development.

The synthetic pathways for 3-bromo-2-fluoro-5-nitrobenzoic acid also warrant discussion. Traditional methods involve multi-step sequences starting from commercially available benzoic acid derivatives. However, recent innovations have focused on greener and more efficient synthetic routes, such as catalytic bromination and fluorination under mild conditions. These advancements not only improve yield but also minimize waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In clinical research settings, 3-bromo-2-fluoro-5-nitrobenzoic acid has been investigated for its potential therapeutic effects. Preclinical studies indicate that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be beneficial in managing chronic diseases. The ability to fine-tune its structure allows researchers to explore different pharmacological profiles without compromising core efficacy. This flexibility is crucial for addressing the diverse needs of patients across various therapeutic areas.

The future prospects of 3-bromo-2-fluoro-5-nitrobenzoic acid are bright, driven by ongoing discoveries in synthetic chemistry and drug discovery technologies. As high-throughput screening methods become more sophisticated, compounds like this one will play an increasingly pivotal role in identifying new lead candidates. Moreover, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion,3-bromo-2-fluoro-5-nitrobenzoic acid (CAS No. 1526564-53-3) represents a fascinating compound with broad utility in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As scientific understanding continues to evolve,this molecule is poised to remain at the forefront of innovation in medicinal chemistry.